Cas no 856767-09-4 (4-Bromo-2-fluoro-6-methoxybenzaldehyde)

4-Bromo-2-fluoro-6-methoxybenzaldehyde structure
856767-09-4 structure
Product Name:4-Bromo-2-fluoro-6-methoxybenzaldehyde
CAS No:856767-09-4
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD22543644
CID:1088778
PubChem ID:57442210
Update Time:2024-10-26

4-Bromo-2-fluoro-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluoro-6-methoxybenzaldehyde
    • Benzaldehyde, 4-bromo-2-fluoro-6-methoxy-
    • AK138298
    • RJWZBFAJSYHLOU-UHFFFAOYSA-N
    • FCH2260117
    • 2-Fluoro-4-bromo-6-methoxybenzaldehyde
    • 4-bromo-2-fluoro-6-methoxy-benzaldehyde
    • AX8259901
    • Z0902
    • ST24043382
    • 4-Bromo-2-fluoro-6-methoxybenzaldehyde, AldrichCPR
    • 4-Bromo-2-fluoro-6-methoxybenzaldehyde (ACI)
    • SCHEMBL1630491
    • EN300-110373
    • 856767-09-4
    • DTXSID40726479
    • CS-W019222
    • Z1431150855
    • MFCD22543644
    • AC-30451
    • DS-3030
    • AKOS022174024
    • DA-39937
    • SY105545
    • MDL: MFCD22543644
    • Inchi: 1S/C8H6BrFO2/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-4H,1H3
    • InChI Key: RJWZBFAJSYHLOU-UHFFFAOYSA-N
    • SMILES: O=CC1C(OC)=CC(Br)=CC=1F

Computed Properties

  • Exact Mass: 231.95352g/mol
  • Monoisotopic Mass: 231.95352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.1

4-Bromo-2-fluoro-6-methoxybenzaldehyde Pricemore >>

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abcr
AB441411-250 mg
4-Bromo-2-fluoro-6-methoxybenzaldehyde, 95%; .
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€125.10 2023-07-18
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4-Bromo-2-fluoro-6-methoxybenzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Methanol ;  25 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  rt
Reference
Tricyclic Indazoles-A Novel Class of Selective Estrogen Receptor Degrader Antagonists
Scott, James S. ; et al, Journal of Medicinal Chemistry, 2019, 62(3), 1593-1608

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -70 °C
1.2 2 h, -70 °C
2.1 Solvents: Methanol ;  3.5 h, 0 °C → reflux
Reference
The design and synthesis of indazole and pyrazolopyridine based glucokinase activators for the treatment of Type 2 diabetes mellitus
Pfefferkorn, Jeffrey A.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(23), 7100-7105

Production Method 3

Reaction Conditions
1.1 Solvents: Methanol ;  3.5 h, 0 °C → reflux
Reference
The design and synthesis of indazole and pyrazolopyridine based glucokinase activators for the treatment of Type 2 diabetes mellitus
Pfefferkorn, Jeffrey A.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(23), 7100-7105

Production Method 4

Reaction Conditions
1.1 Catalysts: Tetramethylbis[μ-[1,1′-thiobis[methane]]]diplatinum Solvents: Tetrahydrofuran ;  24 h, 35 °C
1.2 Reagents: Silica Solvents: Hexane ,  Ethyl acetate
Reference
Selective Platinum-Catalyzed C-F Bond Activation as a Route to Fluorinated Aryl Methyl Ethers
Buckley, Heather L.; et al, Organometallics, 2009, 28(8), 2356-2359

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  15 min, -70 °C
1.2 15 min, -70 °C
1.3 Reagents: Sulfuric acid Solvents: Water
Reference
A study on the metalation of alkoxydibromobenzenes
Dabrowski, Marek; et al, Tetrahedron Letters, 2005, 46(24), 4175-4178

4-Bromo-2-fluoro-6-methoxybenzaldehyde Raw materials

4-Bromo-2-fluoro-6-methoxybenzaldehyde Preparation Products

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